Cas no 851948-96-4 (ethyl 5-(adamantane-1-amido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

Ethyl 5-(adamantane-1-amido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is a specialized heterocyclic compound featuring an adamantyl amido group and a fluorophenyl moiety. Its unique structure offers potential applications in medicinal chemistry, particularly in the development of bioactive molecules. The adamantane group enhances lipophilicity, while the thienopyridazine core provides a versatile scaffold for further functionalization.

ethyl 5-(adamantane-1-amido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate structure

851948-96-4 structure

Product Name:ethyl 5-(adamantane-1-amido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

CAS No:851948-96-4

MF:C₂₆H₂₆FN₃O₄S

MW:495.565748691559

CID:5830159

PubChem ID:4067114

Update Time:2025-06-18

ethyl 5-(adamantane-1-amido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 5-((3r,5r,7r)-adamantane-1-carboxamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
- Thieno[3,4-d]pyridazine-1-carboxylic acid, 3-(4-fluorophenyl)-3,4-dihydro-4-oxo-5-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]-, ethyl ester
- ethyl 5-(adamantane-1-amido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
- F0641-0276
- ethyl 5-(adamantane-1-carbonylamino)-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
- AB00670334-01
- 851948-96-4
- AKOS024590171
- ethyl 5-(adamantane-1-amido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
- Inchi： 1S/C26H26FN3O4S/c1-2-34-24(32)21-19-13-35-22(20(19)23(31)30(29-21)18-5-3-17(27)4-6-18)28-25(33)26-10-14-7-15(11-26)9-16(8-14)12-26/h3-6,13-16H,2,7-12H2,1H3,(H,28,33)
- InChI Key： BOADILFXGVXMEE-UHFFFAOYSA-N
- SMILES： C1(C(OCC)=O)=NN(C2=CC=C(F)C=C2)C(=O)C2=C(NC(C34CC5CC(CC(C5)C3)C4)=O)SC=C12

Computed Properties

Exact Mass: 495.16280565g/mol
Monoisotopic Mass: 495.16280565g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 35
Rotatable Bond Count: 6
Complexity: 892
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 116Å²

Experimental Properties

Density: 1.54±0.1 g/cm3(Predicted)
pka: 12.93±0.20(Predicted)

ethyl 5-(adamantane-1-amido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Pricemore >>

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Life Chemicals	F0641-0276-2μmol	ethyl 5-(adamantane-1-amido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	851948-96-4	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0641-0276-5μmol	ethyl 5-(adamantane-1-amido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	851948-96-4	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0641-0276-10μmol	ethyl 5-(adamantane-1-amido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	851948-96-4	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0641-0276-20μmol	ethyl 5-(adamantane-1-amido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	851948-96-4	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0641-0276-1mg	ethyl 5-(adamantane-1-amido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	851948-96-4	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0641-0276-2mg	ethyl 5-(adamantane-1-amido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	851948-96-4	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0641-0276-3mg	ethyl 5-(adamantane-1-amido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate	851948-96-4	90%+	3mg	$63.0	2023-05-17
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